Cas no 8000-44-0 (2-Furoyl isothiocyanate)

• Product Name: 2-Furoyl isothiocyanate
• CAS No: 8000-44-0
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• CID: 721741
• Update Time: 2023-08-02

2-Furoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Oils, cherry laurel
• PRUNUS SEROTINA (WILD CHERRY) BARK EXTRACT
• Cherry bark extract
• Cherry laurel oil
• Cherry laurel oil (Prunus laurocerasus L.) (ffpa)
• FEMA No. 2277
• Prunus laurocerasus oil
• Prunus serotina extract
• Wild cherry bark extract
• Wild cherry tree oil
• 2-Furoyl isothiocyanate
• furan-2-carbonyl isothiocyanate
• 2-Furoylisothiocyanate
• Furancarbonyl isothiocyanate
• furoyl isothiocyanate
• 2-Furancarbonyl isothiocyanate
• 2-furanyl(isothiocyanato)methanone
• furan-2-yl(isothiocyanato)methanone
• 9963AE
• A839911

• Inchi： 1S/C6H3NO2S/c8-6(7-4-10)5-2-1-3-9-5/h1-3H
• InChI Key： ILQPDHJLKUOZTC-UHFFFAOYSA-N
• SMILES： S=C=NC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.3
• Topological Polar Surface Area: 74.7

Experimental Properties

• FEMA: 2277 | CHERRY LAUREL OIL (FFPA) (PRUNUS LAUROCERASUS L.)